Cas no 854451-37-9 (Benzene, 1-bromo-4-(2-chloro-1-methylethyl)-)

• Product Name: Benzene, 1-bromo-4-(2-chloro-1-methylethyl)-
• CAS No: 854451-37-9
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• CID: 5289339
• Update Time: 2026-03-09

Benzene, 1-bromo-4-(2-chloro-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(2-chloro-1-methylethyl)-

• Inchi： 1S/C9H10BrCl/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： RAISPTSOBKRNEZ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(C(C)CCl)C=C1

Additional information on Benzene, 1-bromo-4-(2-chloro-1-methylethyl)-

Chemical Profile of Benzene, 1-bromo-4-(2-chloro-1-methylethyl)- (CAS No. 854451-37-9)

Benzene, 1-bromo-4-(2-chloro-1-methylethyl)-, identified by its CAS number 854451-37-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both bromine and chloro substituents, along with a tertiary butyl group, imparts distinct reactivity that has been extensively explored in recent scientific literature.

The compound's molecular structure, characterized by a benzene ring substituted at the 1-position with a bromine atom and at the 4-position with a 2-chloro-1-methylethyl group, offers a versatile platform for further functionalization. This structural motif has garnered attention due to its potential applications in the development of novel therapeutic agents. Researchers have leveraged its reactivity to explore pathways for constructing more complex scaffolds, which are essential in drug discovery.

In recent years, the study of Benzene, 1-bromo-4-(2-chloro-1-methylethyl)- has been particularly relevant in the context of designing inhibitors for enzymatic targets associated with inflammatory and infectious diseases. The compound's ability to undergo selective modifications has made it a staple in synthetic chemistry labs aiming to develop small-molecule probes. For instance, studies have demonstrated its utility in generating derivatives that interact with specific protein kinases, which are key targets in oncology and immunology research.

The synthesis of Benzene, 1-bromo-4-(2-chloro-1-methylethyl)- typically involves multi-step organic transformations, starting from commercially available precursors such as toluene or xylene derivatives. The introduction of bromine at the 1-position is commonly achieved through electrophilic aromatic substitution reactions, while the attachment of the 2-chloro-1-methylethyl group often requires more sophisticated techniques like cross-coupling reactions or radical additions. These synthetic strategies highlight the compound's importance as a building block in advanced chemical synthesis.

One of the most compelling aspects of Benzene, 1-bromo-4-(2-chloro-1-methylethyl)- is its role in developing novel materials with tailored properties. Beyond pharmaceutical applications, researchers have investigated its potential use in polymer chemistry and material science. The aromatic core and substituents contribute to unique electronic and steric properties, making it suitable for creating functionalized polymers or liquid crystals. These materials could find applications in optoelectronics, coatings, and other high-performance industrial products.

The compound's behavior under various reaction conditions has also been thoroughly examined. Studies have focused on optimizing reaction parameters to maximize yield and purity while minimizing side products. For example, recent work has explored the use of catalytic systems that enhance selectivity during bromination or chlorination steps. Such advancements are crucial for scaling up production and ensuring cost-effective synthesis for industrial applications.

In conclusion, Benzene, 1-bromo-4-(2-chloro-1-methylethyl)- (CAS No. 854451-37-9) represents a cornerstone in modern chemical research. Its unique structural features and reactivity make it indispensable for synthesizing complex molecules with potential therapeutic benefits. As scientific understanding progresses, new applications and derivatives are likely to emerge, further solidifying its importance in both academic and industrial settings.